3-(3-cyclobutyl-1H-pyrazol-4-yl)propanenitrile
Overview
Description
3-(3-cyclobutyl-1H-pyrazol-4-yl)propanenitrile is a useful research compound. Its molecular formula is C10H13N3 and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Polysubstituted Bipyrazoles and Pyrazolylpyrimidines : A derivative of 3-(Pyrazol-3-yl)-3-oxo-propanenitrile reacts with nitrogen nucleophiles to produce bipyrazole, pyrazolyloxazole, and pyrazolylpyrimidine derivatives, demonstrating its utility in synthesizing diverse chemical structures (Dawood, Farag, & Ragab, 2004).
- Catalytic Applications : Utilization in the synthesis of pyrazolo[3,4-b]pyridine derivatives, emphasizing its role in catalyzing complex chemical reactions (Zhang et al., 2016).
- Enamine and Azaenamine Reactions : Reactivity with different compounds to form a variety of products including pyrazole-4-carbonitrile and indolylpyridine, highlighting its versatility in chemical reactions (Abdallah, 2007).
Biomedical Research and Applications
- Synthesis of Antioxidant Agents : Preparation of 3-(1H-Indol-3-yl)-1H-pyrazol-5-amine 3, derived from a related compound, and its use in synthesizing new compounds with potential antioxidant properties (El‐Mekabaty, Etman, & Mosbah, 2016).
- Anticancer Studies : A derivative of 3-(4-nitrophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde and 3-(2,4-dioxothiazolidin-3-yl)propanenitrile has been synthesized and evaluated for anticancer activity, indicating its potential in cancer research (Alshammari et al., 2021).
Green Chemistry and Sustainable Synthesis
- Environmentally Friendly Synthesis : Efficient, solvent-free synthesis methods for creating pyrano[2,3-c]pyrazole derivatives, demonstrating the compound's role in promoting green chemistry practices (Sheibani & Babaie, 2009).
Properties
IUPAC Name |
3-(5-cyclobutyl-1H-pyrazol-4-yl)propanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3/c11-6-2-5-9-7-12-13-10(9)8-3-1-4-8/h7-8H,1-5H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNJPVDJWDSKJDV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C2=C(C=NN2)CCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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